Cas no 2172317-26-7 (2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile)

• Product Name: 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile
• CAS No: 2172317-26-7
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 6511179
• PubChem ID: 165962401
• Update Time: 2025-06-12

2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile
• 2-{[(4-chloro-3-methylphenyl)methyl](methyl)amino}acetonitrile
• 2172317-26-7
• EN300-1282859

• Inchi： 1S/C11H13ClN2/c1-9-7-10(3-4-11(9)12)8-14(2)6-5-13/h3-4,7H,6,8H2,1-2H3
• InChI Key： QWWOVEGBBYZTIC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CN(C)CC#N

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Additional information on 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile

2-{(4-Chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile: An Overview of Its Properties and Applications

2-{(4-Chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile (CAS No. 2172317-26-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its 4-chloro-3-methylphenyl and methylamino functionalities, exhibits a range of interesting properties that make it a valuable candidate for further investigation.

The molecular structure of 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile is composed of a central acetonitrile group, which is a common functional group in organic synthesis and pharmaceuticals. The presence of the 4-chloro-3-methylphenyl substituent imparts specific electronic and steric effects, influencing the compound's reactivity and biological activity. Additionally, the methylamino group contributes to the compound's basicity and solubility, making it suitable for various chemical transformations and biological assays.

In the realm of medicinal chemistry, 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising candidate for the development of novel therapeutic agents targeting cancer and other proliferative disorders.

Beyond its potential as a therapeutic agent, 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile has also been investigated for its use in chemical synthesis. Its versatile functional groups allow for a wide range of chemical modifications, enabling the synthesis of complex molecules with diverse biological activities. For example, the acetonitrile group can be readily converted into other functional groups such as carboxylic acids, alcohols, and amines through well-established synthetic routes. This flexibility makes it an attractive starting material for the preparation of libraries of compounds for high-throughput screening in drug discovery programs.

The physical properties of 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile, including its melting point, boiling point, and solubility, have been extensively characterized. These properties are crucial for optimizing its use in various applications. For instance, its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its use in solution-phase reactions and biological assays. Additionally, its thermal stability ensures that it can withstand the conditions required for many synthetic transformations without degradation.

In terms of safety and handling, while specific guidelines may vary depending on local regulations and laboratory practices, general precautions should be taken when working with this compound. It is advisable to handle it under well-ventilated conditions and to use appropriate personal protective equipment (PPE), such as gloves and goggles. Proper storage conditions should also be maintained to ensure its stability and prevent contamination.

The environmental impact of 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile is another important consideration. While there is limited data available on its environmental fate and toxicity, it is recommended to follow best practices for waste disposal to minimize any potential environmental impact. This includes proper segregation from incompatible materials and adherence to local waste management regulations.

In conclusion, 2-{(4-chloro-3-methylphenyl)methyl(methyl)amino}acetonitrile (CAS No. 2172317-26-7) is a multifaceted compound with significant potential in both medicinal chemistry and chemical synthesis. Its unique structural features make it an attractive candidate for further research and development, particularly in the context of drug discovery and therapeutic applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.